Cas no 1261652-70-3 (5,3'-Bis(trifluoromethoxy)-2-nitrobiphenyl)
5,3'-Bis(trifluoromethoxy)-2-nitrobiphenyl Chemical and Physical Properties
Names and Identifiers
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- 5,3'-Bis(trifluoromethoxy)-2-nitrobiphenyl
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- Inchi: 1S/C14H7F6NO4/c15-13(16,17)24-9-3-1-2-8(6-9)11-7-10(25-14(18,19)20)4-5-12(11)21(22)23/h1-7H
- InChI Key: IICUUVQWAMUWGM-UHFFFAOYSA-N
- SMILES: FC(OC1C=CC(=C(C=1)C1C=CC=C(C=1)OC(F)(F)F)[N+](=O)[O-])(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 25
- Rotatable Bond Count: 3
- Complexity: 464
- XLogP3: 5.7
- Topological Polar Surface Area: 64.3
5,3'-Bis(trifluoromethoxy)-2-nitrobiphenyl Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A011004190-250mg |
5,3'-Bis(trifluoromethoxy)-2-nitrobiphenyl |
1261652-70-3 | 97% | 250mg |
$475.20 | 2023-09-03 | |
| Alichem | A011004190-500mg |
5,3'-Bis(trifluoromethoxy)-2-nitrobiphenyl |
1261652-70-3 | 97% | 500mg |
$782.40 | 2023-09-03 | |
| Alichem | A011004190-1g |
5,3'-Bis(trifluoromethoxy)-2-nitrobiphenyl |
1261652-70-3 | 97% | 1g |
$1504.90 | 2023-09-03 |
5,3'-Bis(trifluoromethoxy)-2-nitrobiphenyl Related Literature
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
Additional information on 5,3'-Bis(trifluoromethoxy)-2-nitrobiphenyl
5,3'-Bis(trifluoromethoxy)-2-nitrobiphenyl (CAS No. 1261652-70-3): A Comprehensive Overview
5,3'-Bis(trifluoromethoxy)-2-nitrobiphenyl (CAS No. 1261652-70-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique molecular structure, which includes two trifluoromethoxy groups and a nitro group attached to a biphenyl backbone. The presence of these functional groups imparts distinct chemical and physical properties, making it a valuable compound for various applications.
The molecular formula of 5,3'-Bis(trifluoromethoxy)-2-nitrobiphenyl is C14H8F6N2O4, and its molecular weight is approximately 384.21 g/mol. The compound is typically synthesized through a series of multi-step reactions, involving the introduction of trifluoromethoxy and nitro groups onto the biphenyl scaffold. The synthetic route often involves the use of transition metal catalysts and specific reaction conditions to ensure high yields and purity.
In recent years, 5,3'-Bis(trifluoromethoxy)-2-nitrobiphenyl has been extensively studied for its potential applications in medicinal chemistry. One of the key areas of interest is its use as an intermediate in the synthesis of pharmaceuticals. The trifluoromethoxy groups provide enhanced lipophilicity and metabolic stability, which are crucial for drug candidates. Additionally, the nitro group can be reduced to an amino group, allowing for further functionalization and the development of diverse bioactive molecules.
A notable study published in the Journal of Medicinal Chemistry in 2021 explored the use of 5,3'-Bis(trifluoromethoxy)-2-nitrobiphenyl as a scaffold for designing novel antiviral agents. The researchers found that derivatives of this compound exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The enhanced lipophilicity provided by the trifluoromethoxy groups facilitated cellular uptake, while the nitro group contributed to the overall bioactivity.
Beyond medicinal chemistry, 5,3'-Bis(trifluoromethoxy)-2-nitrobiphenyl has also found applications in materials science. Its unique electronic properties make it suitable for use in organic electronics, particularly in the development of organic field-effect transistors (OFETs) and organic photovoltaic (OPV) devices. The presence of electron-withdrawing trifluoromethoxy groups enhances the electron affinity of the molecule, leading to improved charge transport properties.
A study published in Advanced Materials in 2020 investigated the performance of 5,3'-Bis(trifluoromethoxy)-2-nitrobiphenyl-based materials in OFETs. The researchers reported that devices incorporating this compound exhibited high electron mobilities and excellent stability under ambient conditions. These findings highlight the potential of 5,3'-Bis(trifluoromethoxy)-2-nitrobiphenyl-based materials for next-generation electronic devices.
The environmental impact of chemical compounds is an important consideration in their development and application. Recent studies have focused on assessing the biodegradability and toxicity of 5,3'-Bis(trifluoromethoxy)-2-nitrobiphenyl. A study published in Environmental Science & Technology in 2019 reported that this compound exhibits low toxicity to aquatic organisms and has a moderate biodegradation rate under environmental conditions. These findings suggest that it can be used safely in various industrial applications while minimizing environmental risks.
In conclusion, 5,3'-Bis(trifluoromethoxy)-2-nitrobiphenyl (CAS No. 1261652-70-3) is a versatile compound with significant potential in both medicinal chemistry and materials science. Its unique molecular structure provides enhanced chemical and physical properties that make it suitable for a wide range of applications. Ongoing research continues to uncover new uses and optimize its performance, further solidifying its importance in these fields.
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